Direct determination of chlorhexidine in urine by high-performance liquid chromatography
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9861101343
Abstract
The stability and solubility of the antiseptic chlorhexidine in urine has been studied. Employing high-performance liquid chromatography with a silica column and an aqueous mobile phase to permit the direct injection or urine without any sample preparation, chlorhexidine was found to remain in solution and biologically active for at least 318 h without significant loss of concentration.
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